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Compound of Interest

Compound Name: AZ960

Cat. No.: B1684624 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering solubility challenges with AZ960. The following

information is designed to help you troubleshoot common issues and prepare stable AZ960
solutions for your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for making an AZ960 stock solution?

A1: The highly recommended solvent for preparing a stock solution of AZ960 is dimethyl

sulfoxide (DMSO).[1] AZ960 is highly soluble in DMSO.[2][3] It is advisable to use a fresh,

anhydrous grade of DMSO, as moisture can affect the stability and solubility of the compound.

[3]

Q2: My AZ960 powder is difficult to dissolve. What can I do?

A2: If you are experiencing difficulty dissolving AZ960 powder, even in DMSO, the following

techniques can be applied:

Sonication: This is a recommended method to aid dissolution.[2]

Heating: Gently warming the solution in a water bath (e.g., to 37°C) can help increase

solubility.[1]

Vortexing: Vigorous mixing can also facilitate the dissolution process.[1]
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Q3: I dissolved AZ960 in DMSO, but it precipitated when I diluted it into my aqueous buffer

(e.g., PBS, cell culture medium). Why is this happening and what can I do?

A3: This is a common issue for hydrophobic compounds. DMSO is a potent organic solvent,

but when a concentrated DMSO stock is diluted into an aqueous medium, the significant

change in solvent properties can cause the compound to precipitate if its solubility limit in the

aqueous solution is exceeded.

To prevent precipitation, consider the following:

Stepwise Dilution: Instead of diluting your DMSO stock directly into the final aqueous

volume, first, make intermediate dilutions in DMSO to lower the concentration. Then, add this

diluted DMSO solution to your aqueous buffer.

Slow Addition with Mixing: Add the DMSO stock solution slowly to the aqueous buffer while

vortexing or stirring. This promotes rapid and even dispersion, preventing localized high

concentrations that can lead to precipitation.

Pre-warming: Pre-warming the aqueous medium to 37°C before adding the DMSO stock can

sometimes improve solubility.[2]

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell-based

assays is kept low, typically below 0.5%, as higher concentrations can be toxic to cells. It is

always recommended to include a vehicle control (DMSO alone) in your experiments.

Q4: How should I store my AZ960 solutions?

A4: For long-term storage, it is recommended to store AZ960 as a powder at -20°C, where it

can be stable for up to three years.[3] Once dissolved in a solvent like DMSO, stock solutions

should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to one

year or -20°C for shorter periods (e.g., up to 1 month).[3][4] Always refer to the manufacturer's

specific recommendations.

Solubility Data
The solubility of AZ960 in various solvents is summarized in the table below. Please note that

these values can have slight batch-to-batch variations.
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Solvent Solubility (mg/mL) Solubility (mM) Notes

DMSO 55 - 71 155.21 - 200.36

Sonication is

recommended. Use

fresh DMSO as

moisture can reduce

solubility.[2][3]

Ethanol 3 8.47
Sonication is

recommended.[2][3]

Water < 1
Insoluble or slightly

soluble
[2][3]

DMF 10 28.22

DMSO:PBS (pH 7.2)

(1:3)
0.25 0.71

In Vivo Formulations
For animal studies, specific formulations are required to ensure the solubility and bioavailability

of AZ960. Below are some examples of commonly used formulations. The components should

be added sequentially, ensuring each is fully dissolved before adding the next.

Formulation Concentration (mg/mL) Concentration (mM)

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
2 - 2.5 5.64 - 7.05

10% DMSO + 90% Corn Oil ≥ 2.5 ≥ 7.05

5% DMSO + 40% PEG300 +

5% Tween 80 + 50% ddH2O
3.55 10.02

Experimental Protocols
Protocol for Preparing a 10 mM DMSO Stock Solution
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Weighing: Accurately weigh the required amount of AZ960 powder (Molecular Weight:

354.36 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the vial for a few minutes. Gentle warming to 37°C can also be applied.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes in tightly sealed

vials to minimize freeze-thaw cycles and store at -80°C.

Protocol for Preparing a Working Solution for Cell
Culture

Thawing: Thaw a single aliquot of the 10 mM AZ960 DMSO stock solution at room

temperature.

Intermediate Dilution (if necessary): Prepare an intermediate dilution of the stock solution in

DMSO. For example, dilute the 10 mM stock to 1 mM with DMSO.

Final Dilution: Pre-warm the cell culture medium to 37°C. While gently vortexing the medium,

add the required volume of the AZ960 stock or intermediate dilution to achieve the final

desired concentration. Ensure the final DMSO concentration is non-toxic to the cells

(typically ≤ 0.1%).

Immediate Use: Use the freshly prepared working solution immediately.
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Caption: Workflow for preparing AZ960 stock and working solutions.
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Caption: Inhibition of the JAK/STAT signaling pathway by AZ960.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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